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Compound of Interest

Compound Name: 1,1,2-Trichloropropene

Cat. No.: B1605245 Get Quote

Introduction

1,1,2-Trichloropropene is a halogenated aliphatic, unsaturated organic compound. While

chlorinated hydrocarbons have historically been utilized as solvents in a variety of organic

reactions, available literature and chemical databases do not provide specific examples or

established protocols for the use of 1,1,2-trichloropropene as a primary solvent for organic

synthesis. This document aims to provide a comprehensive overview of its known

physicochemical properties, safety and toxicity data, and synthesis context to serve as a

foundational resource for researchers, scientists, and drug development professionals.

Physicochemical Properties
A summary of the key physicochemical properties of 1,1,2-trichloropropene is presented

below. This data is essential for understanding its potential behavior in a chemical system and

for designing safe handling procedures.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1605245?utm_src=pdf-interest
https://www.benchchem.com/product/b1605245?utm_src=pdf-body
https://www.benchchem.com/product/b1605245?utm_src=pdf-body
https://www.benchchem.com/product/b1605245?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₃H₃Cl₃ [1]

Molecular Weight 145.41 g/mol [1][2]

IUPAC Name 1,1,2-trichloroprop-1-ene [1]

CAS Number 21400-25-9 [1]

Boiling Point (Tboil)
384.25 K (111.1 °C) (Joback

Calculated)
[2]

Vapor Pressure 39.1 mmHg [1]

logP (Octanol/Water) 2.892 (Crippen Calculated) [2]

Water Solubility (log10WS) -2.88 (Crippen Calculated) [2]

Safety and Toxicity
Caution should be exercised when handling 1,1,2-trichloropropene due to its potential health

hazards. The available data, though limited and often in reference to its isomers, indicates

potential for toxicity.

Hazards Summary:

Neurotoxin: It is classified as a neurotoxin that can cause acute solvent syndrome.[1]

Inhalation Toxicity: Inhalation studies in rats have shown it to cause ptosis (drooping of the

upper eyelid), ataxia (loss of full control of bodily movements), and pulmonary emboli.[1] The

lethal concentration (LCLo) in rats is reported as 3,500 ppm for a 6-hour exposure.[1]

General Handling Precautions:

Due to the lack of extensive specific safety data for 1,1,2-trichloropropene, it is prudent to

handle it with the high degree of caution typically afforded to chlorinated hydrocarbons. This

includes:

Working in a well-ventilated area, preferably within a chemical fume hood.
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Using appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoiding inhalation of vapors and direct contact with skin and eyes.

Synthesis and Chemical Context
While not documented as a solvent, 1,1,2-trichloropropene and its isomers are relevant as

intermediates in the synthesis of other chlorinated compounds. For instance, mixtures of

trichloropropenes can be reacted with chlorine to form pentachloropropanes, which are

precursors to tetrachloropropenes.

Below is a generalized workflow for the synthesis of 1,1,2,3-tetrachloropropene, which involves

a trichloropropene mixture as an intermediate.

Step 1: Dehydrochlorination

Step 2: Chlorination

Step 3: Dehydrochlorination

Step 4: Isomerization

1,1,1,3-Tetrachloropropane Trichloropropene Mixture
(e.g., 1,1,3- and 3,3,3-isomers)

Dehydrochlorination
Base

1,1,1,2,3-Pentachloropropane
(HCC-240db)Chlorination

Chlorine (Cl2)

Mixture of
1,1,2,3- and 2,3,3,3-Tetrachloropropenes

Base

1,1,2,3-Tetrachloropropene
(HCC-1230xa)

Isomerization

Lewis Acid
(e.g., FeCl3)
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Generalized synthetic pathway to 1,1,2,3-tetrachloropropene.

Application Notes and Protocols
As of the date of this document, a thorough review of scientific literature and chemical

databases did not yield any specific application notes or experimental protocols detailing the

use of 1,1,2-trichloropropene as a solvent in organic reactions. Researchers and

professionals in drug development should consider this lack of documented use when

evaluating potential solvent candidates. The information provided herein on its physical

properties and safety should be used to inform any future investigations into its potential

applications. Given its chlorinated nature, it may share some solvency properties with other

chlorinated hydrocarbons, but its reactivity and stability under various reaction conditions would

need to be empirically determined.

Conclusion
1,1,2-trichloropropene is a compound for which there is a notable absence of literature

regarding its application as a solvent in organic synthesis. The data available focuses on its

physicochemical properties, toxicological profile, and its role as a potential intermediate in the

production of other chlorinated compounds. This profile serves as a valuable starting point for

any researcher considering the use of this chemical, highlighting the need for careful safety

considerations and preliminary studies to determine its suitability for any specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1605245#1-1-2-trichloropropene-as-a-solvent-in-
organic-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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